Cas no 6946-15-2 (3-Hydroxy-4-methyl-2-nitrobenzoic acid)
3-Hydroxy-4-methyl-2-nitrobenzoic acid is a nitro-substituted benzoic acid derivative with a hydroxyl and methyl functional group at the 3- and 4-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as an intermediate in the preparation of more complex molecules. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxy, methyl) groups allows for selective functionalization, making it useful in heterocyclic chemistry and drug development. Its crystalline form ensures stability and ease of handling. The compound is typically characterized by HPLC, NMR, and mass spectrometry to confirm purity and structural integrity.
6946-15-2 structure
Product Name:3-Hydroxy-4-methyl-2-nitrobenzoic acid
CAS No:6946-15-2
MF:C8H7NO5
MW:197.144882440567
MDL:MFCD00007106
CID:518650
PubChem ID:24895623
Update Time:2025-06-26
3-Hydroxy-4-methyl-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-4-methyl-2-nitrobenzoic acid
- Benzoic acid,3-hydroxy-4-methyl-2-nitro-
- 2-nitro-3-hydroxy-4-methylbenzoic acid
- 3-hydroxy-2-nitro-p-toluic acid
- 3-Hydroxy-4-methyl-2-nitro-benzoesaeure
- 3-Hydroxy-4-methyl-2-nitro-benzoic acid
- 4-Methyl-3-hydroxy-2-nitrobenzoic acid
- DTXSID70219622
- EINECS 230-105-9
- AS-11572
- InChI=1/C8H7NO5/c1-4-2-3-5(8(11)12)6(7(4)10)9(13)14/h2-3,10H,1H3,(H,11,12
- HEKGHQKEERXLOI-UHFFFAOYSA-N
- NSC53198
- FT-0636302
- 3-HYDROXY-4-METHYL-2-NITROBENZOICACID
- AKOS015890950
- CS-0100666
- SCHEMBL503509
- NSC 53198
- MFCD00007106
- AKOS015889305
- 6946-15-2
- 3-Hydroxy-4-methyl-2-nitrobenzoic acid, 98%
- NS00036857
- NSC-53198
- ALBB-036637
- A12766
- DTXCID20142113
- Benzoic acid, 3-hydroxy-4-methyl-2-nitro-
- DB-055281
-
- MDL： MFCD00007106
- Inchi： 1S/C8H7NO5/c1-4-2-3-5(8(11)12)6(7(4)10)9(13)14/h2-3,10H,1H3,(H,11,12)
- InChI Key： HEKGHQKEERXLOI-UHFFFAOYSA-N
- SMILES： OC1C(=C(C(=O)O)C=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.03200
- Monoisotopic Mass: 197.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: 1.8
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 185-187 °C (lit.)
- PSA: 103.35000
- LogP: 1.83020
- Solubility: Not determined
3-Hydroxy-4-methyl-2-nitrobenzoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37-S39
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
3-Hydroxy-4-methyl-2-nitrobenzoic acid Customs Data
- HS CODE：2918290000
- Customs Data：
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
3-Hydroxy-4-methyl-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094806-5g |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 97% | 5g |
$357.00 | 2023-09-01 | |
| Fluorochem | 227855-1g |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 95% | 1g |
￡71.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY312-200mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 97% | 200mg |
424.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY312-50mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 97% | 50mg |
145.0CNY | 2021-08-05 | |
| TRC | H972628-100mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | H972628-250mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 250mg |
$138.00 | 2023-05-18 | ||
| TRC | H972628-500mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 500mg |
$201.00 | 2023-05-18 | ||
| TRC | H972628-1g |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 1g |
$ 235.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26565-250mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 97% | 250mg |
¥252.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26565-100mg |
3-Hydroxy-4-methyl-2-nitrobenzoic acid |
6946-15-2 | 97% | 100mg |
¥102.0 | 2024-07-18 |
3-Hydroxy-4-methyl-2-nitrobenzoic acid Related Literature
-
1. 573. The synthesis of actinomycin analogues. Part I. 3-Benzyloxy-4-methyl-2-nitrobenzoyl-L-threonine and related compoundsA. B. Mauger,Roy Wade J. Chem. Soc. 1965 3126
-
2. Structurally modified antitumour agents. Part 2. Total synthesis of a cyclopropamitoseneGraham B. Jones,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 1989 2455
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3. Chapter 2. Physical methods. Part (iv) Chromatography. (b) Affinity chromatography
6946-15-2 (3-Hydroxy-4-methyl-2-nitrobenzoic acid) Related Products
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